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Compound of Interest

Compound Name: Lithium Citrate

Cat. No.: B1591401 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Lithium Citrate, including operational and disposal plans. By offering procedural,

step-by-step guidance, we aim to be your preferred source for laboratory safety and chemical

handling information, building deep trust by providing value beyond the product itself.

Physicochemical and Toxicity Data
Understanding the fundamental properties and potential hazards of a substance is the first step

in safe handling. The following table summarizes key quantitative data for Lithium Citrate.
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Property Value Reference

Physical State White crystalline powder [1]

Molecular Formula C₆H₅Li₃O₇ [1]

Molecular Weight 209.92 g/mol (anhydrous) [1]

282 g/mol (tetrahydrate) [2]

Boiling Point 309.6°C at 760 mmHg [1]

Flash Point 155.2°C [1]

Solubility
1 M in H₂O at 20°C, clear,

colorless
[1]

Acute Toxicity (Oral)
Category 4: Harmful if

swallowed.
[2][3]

Occupational Exposure Limit No data available. [1]

Therapeutic Serum Levels 0.6 and 1.2 mmol/L [4]

Toxic Serum Levels >1.5 mmol/L [5]

Personal Protective Equipment (PPE)
When handling Lithium Citrate, appropriate personal protective equipment is crucial to

minimize exposure and ensure personal safety.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to

EN 166 (EU) or NIOSH (US) standards.[1] A face shield may be necessary for operations

with a higher risk of splashing.[6]

Skin Protection:

Gloves: Wear chemical-impermeable gloves that satisfy the specifications of EU Directive

89/686/EEC and the standard EN 374.[1] Nitrile gloves are recommended for low-volume

applications, and wearing two pairs is advisable.[6] Always inspect gloves prior to use and

wash and dry hands after handling.[1]
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Protective Clothing: Wear a flame-resistant laboratory coat, buttoned to its full length.[6]

Long-sleeved clothing and full-length pants are also required to prevent skin exposure.[6]

[7]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

full-face respirator with a particulate filter (EN 143, P2). Respiratory protection may also be

required if handling outside of a chemical fume hood.[6]

Experimental Protocols: Handling and Disposal
Safe Handling and Storage:

Ventilation: Always handle Lithium Citrate in a well-ventilated area.[1] The use of a properly

functioning chemical fume hood is recommended.[6]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1] Keep it

away from incompatible materials such as strong oxidizing agents, reducing agents, bases,

and foodstuffs.[1][8]

Hygiene: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke when

using this product.[7] Wash hands thoroughly before breaks and after handling.[3]

Dust and Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[1]

Disposal Plan:

Waste Collection: Dispose of contents and containers in accordance with local, regional,

national, and international regulations.[9] Keep the chemical in suitable, closed containers for

disposal.[1]

Disposal Method: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not discharge

into sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

Contaminated Packaging: Containers can be triple-rinsed and offered for recycling or

reconditioning.[1] Alternatively, puncture the packaging to make it unusable and dispose of it

in a sanitary landfill.[1]
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Emergency Procedures
First Aid Measures:

In case of eye contact: Immediately rinse with pure water for at least 15 minutes and consult

a doctor.[1]

In case of skin contact: Take off contaminated clothing immediately and wash the affected

area with soap and plenty of water. Consult a doctor.[1]

If inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

If swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Accidental Release Measures:

In the event of a spill, follow the workflow outlined below.

Immediate Actions Containment & Cleanup Final Steps

Evacuate Personnel
to Safe Areas

Ensure Adequate
Ventilation

Remove All Sources
of Ignition

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Prevent Further Spillage
(Do not let enter drains)

Collect Spill with Spark-Proof Tools
and Place in Closed Container

Dispose of Waste According
to Regulations

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for handling a Lithium Citrate spill.

Standard Operating Procedure
The following diagram outlines the standard operating procedure for the routine use of Lithium
Citrate in a laboratory setting.
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Caption: Standard operating procedure for Lithium Citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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